Cas no 560998-40-5 (1-4-chloro-3-(piperidine-1-sulfonyl)benzoyl-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-4-chloro-3-(piperidine-1-sulfonyl)benzoyl-1,2,3,4-tetrahydroquinoline
• CAS No: 560998-40-5
• MF: C₂₁H₂₃ClN₂O₃S
• MW: 418.936923265457
• CID: 5418025
• Update Time: 2025-11-01

1-4-chloro-3-(piperidine-1-sulfonyl)benzoyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• (4-chloro-3-piperidin-1-ylsulfonylphenyl)-(3,4-dihydro-2H-quinolin-1-yl)methanone
• 1-4-chloro-3-(piperidine-1-sulfonyl)benzoyl-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C21H23ClN2O3S/c22-18-11-10-17(15-20(18)28(26,27)23-12-4-1-5-13-23)21(25)24-14-6-8-16-7-2-3-9-19(16)24/h2-3,7,9-11,15H,1,4-6,8,12-14H2
• InChI Key： FBHLHZRYBWVLSL-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C(S(N2CCCCC2)(=O)=O)=C1)(N1C2=C(C=CC=C2)CCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-4-chloro-3-(piperidine-1-sulfonyl)benzoyl-1,2,3,4-tetrahydroquinoline

Introduction to 1-4-chloro-3-(piperidine-1-sulfonyl)benzoyl-1,2,3,4-tetrahydroquinoline (CAS No. 560998-40-5)

The compound 1-4-chloro-3-(piperidine-1-sulfonyl)benzoyl-1,2,3,4-tetrahydroquinoline, identified by its CAS number 560998-40-5, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of both a tetrahydroquinoline core and a piperidine-1-sulfonyl substituent introduces unique pharmacophoric features that contribute to its biological activity and specificity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological properties and favorable pharmacokinetic profiles. Among these, tetrahydroquinoline derivatives have emerged as promising scaffolds for drug discovery. The structural motif of tetrahydroquinoline is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in the design of small-molecule inhibitors. The introduction of a 4-chloro group at the para position of the benzoyl moiety further enhances the compound's reactivity and binding affinity.

The piperidine-1-sulfonyl moiety is another critical feature of this compound that contributes to its therapeutic potential. Piperidine derivatives are widely recognized for their role in modulating various biological pathways, including neurotransmitter systems and inflammatory responses. The sulfonamide group (-SO₂NH₂) within the piperidine ring not only adds to the molecular complexity but also influences the compound's solubility and metabolic stability. These structural elements collectively contribute to the unique pharmacological profile of 1-4-chloro-3-(piperidine-1-sulfonyl)benzoyl-1,2,3,4-tetrahydroquinoline.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in the treatment of neurological disorders, cancer, and infectious diseases. For instance, modifications to the tetrahydroquinoline core have led to the discovery of potent inhibitors targeting enzymes such as tyrosine kinases and phosphodiesterases. Similarly, the incorporation of a piperidine-sulfonyl group has been shown to enhance binding interactions with specific protein targets, improving drug efficacy. The compound under discussion (1-4-chloro-3-(piperidine-1-sulfonyl)benzoyl-1,2,3,4-tetrahydroquinoline) aligns with these trends by combining these pharmacophoric elements into a single molecular entity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the tetrahydroquinoline scaffold through cyclization reactions followed by functionalization at the 3-position with a piperidine-sulfonyl group. The introduction of the 4-chloro substituent on the benzoyl moiety typically involves chlorination reactions under controlled conditions. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the final product.

Evaluation of the biological activity of 1-4-chloro-3-(piperidine-1-sulfonyl)benzoyl-1,2,3,4-tetrahydroquinoline has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit specific enzymatic targets relevant to various diseases. For example, preliminary data suggest that this compound exhibits inhibitory activity against certain kinases involved in cancer cell proliferation. Additionally, its interaction with neurotransmitter receptors has been explored in models relevant to neurological disorders.

The pharmacokinetic properties of this compound are also under investigation to assess its potential for clinical application. Parameters such as solubility, bioavailability, and metabolic stability are critical factors that determine a drug's efficacy and safety profile. Computational modeling techniques have been employed to predict how modifications to the molecular structure might influence these properties. These studies aim to optimize the compound's pharmacokinetic profile while maintaining its biological activity.

Future research directions include further exploration of synthetic pathways to improve yield and scalability for large-scale production. Additionally, more extensive preclinical studies are planned to evaluate the compound's safety profile and therapeutic potential in animal models. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into clinical trials and ultimately bringing new treatments to patients.

The significance of compounds like 1-4-chloro-3-(piperidine-1-sulfonyl)benzoyl-1,2,3,4-tetrahydroquinoline cannot be overstated in advancing modern medicine. By leveraging cutting-edge chemical synthesis and biophysical techniques, researchers continue to uncover new therapeutic possibilities derived from complex molecular architectures. The integration of innovative design principles with rigorous scientific investigation underscores the dynamic nature of medicinal chemistry in addressing global health challenges.